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Cat. No.: B10777433 Get Quote
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Introduction
Cephalosporin C (CPC) is a beta-lactam antibiotic of significant clinical importance, serving as

a precursor for the synthesis of a wide range of semi-synthetic cephalosporin drugs.[1][2][3]

These antibiotics are valued for their broad antibacterial spectrum and are widely used to treat

various infectious diseases.[4] The industrial production of Cephalosporin C is primarily

achieved through submerged fermentation using the filamentous fungus Acremonium

chrysogenum (also known as Cephalosporium acremonium).[1][5][6] This document provides

detailed application notes and protocols for the production of Cephalosporin C, covering strain

maintenance, fermentation procedures, downstream processing, and analytical methods.

Producing Microorganism: Acremonium
chrysogenum
Acremonium chrysogenum is the cornerstone of industrial Cephalosporin C production.[5][6]

During fermentation, this fungus can exhibit different morphological forms, including hyphae,

swollen hyphal fragments, conidia, and arthrospores.[5] Notably, the yeast-like swollen hyphal

fragments are associated with higher Cephalosporin C production.[5] Strain improvement

programs, often involving classical mutagenesis and recombinant DNA technology, have been

instrumental in developing high-yielding industrial strains.[6][7][8][9]
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Fermentation Media
The composition of the fermentation medium is critical for optimal cell growth and

Cephalosporin C biosynthesis.[5] Various formulations have been developed, often containing

a combination of complex and defined components. Below are examples of seed and

fermentation media compositions.

Seed Medium Composition
A seed culture is first prepared to ensure a sufficient quantity of viable biomass for inoculating

the production fermenter.

Component Concentration (g/L) Reference

Sucrose 30 [5][10]

Potassium Dihydrogen

Orthophosphate
1.5 [5][10]

Magnesium Sulphate 0.3 [5][10]

Trace Metal Solution 15 ml/L [5][10]

Component Concentration (g/L) Reference

Dextrose 10 [11]

Corn Steep Solids 5 [11]

Soluble Starch 15 [11]

Yeast Extract 4 [11]

K2HPO4 1 [11]

MgSO4·7H2O 1 [11]

CaCO3 1 [11]

Production Medium Composition
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The production medium is designed to support high-level Cephalosporin C synthesis.

Component Concentration (g/L) Reference

Saccharose 36 [12]

Glucose 27 [12]

(NH4)2SO4 8 [12]

KH2PO4 8 [12]

D-L Methionine 5 [12]

Na2SO4 1.6 [12]

CaSO4 2.3 [12]

Ferrous Ammonium Sulphate 2 [12]

MgSO4·7H2O 1.3 [12]

ZnSO4·7H2O 0.22 [12]

MnSO4·H2O 0.22 [12]

CuSO4 0.055 [12]
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Component Amount Reference

Corn Steep Liquor 50 g [13]

Peanut Powder 15 g [13]

Glucose 8 g [13]

Hydrolyzed Starch 26 g [13]

Methionine 4 g [13]

Soybean Oil 55 ml [13]

Antifoam 2 ml [13]

MgSO4 4 g [13]

(NH4)2SO4 13 g [13]

FeSO4 0.09 g [13]

MnSO4 0.03 g [13]

ZnSO4 0.025 g [13]

CuSO4 0.025 g [13]

CaCO3 6 g [13]

Fermentation Process Parameters
Optimal physical and chemical parameters are crucial for maximizing Cephalosporin C yield.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://patents.google.com/patent/CN102808011B/en
https://www.benchchem.com/product/b10777433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10777433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Optimal Value/Range Reference

Temperature 24 - 28 °C [4][13][14]

pH 5.6 - 7.2 [5][4][13]

Dissolved Oxygen (DO) > 30% saturation [5][4]

Agitation 400 rpm [15][16]

Aeration 1 vvm [15][16]

Fermentation Time 140 - 144 hours [5][4][13]

Inoculum Size 1% - 22% (v/v) [13][15][16][17]

Experimental Protocols
Protocol for Submerged Fermentation of Acremonium
chrysogenum

Inoculum Preparation:

Aseptically transfer a stock culture of A. chrysogenum to a sporulation medium (e.g., Corn

Steep Liquor Agar) and incubate at 27°C for 14 days.[12]

Prepare a spore suspension from the slant culture.

Inoculate a 500 ml Erlenmeyer flask containing 100 ml of sterile seed medium with 1 ml of

the spore suspension.[12]

Incubate the seed culture on a rotary shaker at 200-250 rpm and 25-28°C for 38 to 72

hours.[5][10][11]

Production Fermentation:

Sterilize the production fermenter containing the production medium.

Inoculate the production medium with the seed culture at a ratio of 10-20% (v/v).[13]
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Maintain the fermentation under the optimal conditions specified in the table above

(Temperature: 28°C, pH: 7.2, DO: >30%).[5][4] The pH can be controlled using 2M KOH

and 2M HCl.[5]

The fermentation is typically carried out for 144 hours.[5][4]

During fermentation, a fed-batch strategy can be employed, feeding glucose and

vegetable oil at specific time intervals to enhance production.[13]

Biomass Estimation:

To determine the dry cell weight, centrifuge 10 ml of the fermentation broth.

Wash the resulting pellet twice with distilled water, followed by recentrifugation.

Dry the pellet at 80°C until a constant weight is achieved.[5]

Downstream Processing
The recovery and purification of Cephalosporin C from the fermentation broth is a multi-step

process.[5][18]

Overview of Downstream Processing
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Fermentation Broth

Cell Mass Removal (Filtration/Centrifugation)

Acidification & Protein Precipitation

Primary Purification

Secondary Purification

Purified Cephalosporin C
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Precursor Amino Acids

L-α-aminoadipic acid

ACV synthetase

L-cysteine L-valine

Isopenicillin N

δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine (ACV)

Isopenicillin N synthase

Penicillin N

DAOC synthetase (Expandase)

Deacetoxycephalosporin C (DAOC)

DAOC hydroxylase

Deacetylcephalosporin C (DAC)

DAC acetyltransferase

Cephalosporin C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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